3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-(4-ethoxy-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C16H16O3/c1-3-19-14-7-8-15(11(2)9-14)12-5-4-6-13(10-12)16(17)18/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key: JZNDWYHAYAFNCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)O)C
• Molecular Formula: C16H16O3
• DSSTOX Substance ID: DTXSID20683319
• Molecular Weight: 256.30 g/mol
• CAS RN: 1261896-05-2

Description

3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95% (3-E2MPA) is a derivative of benzoic acid, which is a widely used chemical compound in the pharmaceutical, agricultural and food industries. It is a white crystalline solid with a melting point of 115°C and a boiling point of 246°C. 3-E2MPA has a wide range of applications, including in the synthesis of drugs, as a preservative, and in the manufacture of agricultural and food products.

Scientific Research Applications

3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95% has been extensively studied in the scientific research community. It has been used in the synthesis of various drugs, such as antibiotics, antivirals, and anti-inflammatory agents. It has also been used in the synthesis of various agricultural and food products, such as preservatives and flavorings. Additionally, 3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95% has been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation and pain. Additionally, it is believed to act as an antioxidant, which can help protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95% are not yet fully understood. However, it has been shown to reduce inflammation and pain in animal models. Additionally, it has been shown to reduce the production of certain proinflammatory cytokines, such as interleukin-1 and tumor necrosis factor-α. Furthermore, it has been shown to have a protective effect against oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95% in lab experiments is its high purity (95%). This makes it an ideal compound for use in various scientific research applications. Additionally, it is relatively inexpensive and easy to obtain. However, one limitation of using 3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95% in lab experiments is that its mechanism of action is not fully understood. Additionally, its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

There are numerous potential future directions for research on 3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95%. These include further studies on its mechanism of action, the effects of its use in various laboratory experiments, and its potential therapeutic applications. Additionally, further studies could be conducted to investigate its potential interactions with other compounds and its effects on biochemical and physiological processes. Finally, further research could be conducted to investigate its potential toxic effects and its potential for use in drug delivery systems.

Synthesis Methods

3-(4-Ethoxy-2-methylphenyl)benzoic acid, 95% can be synthesized by reacting 4-ethoxy-2-methylphenol with benzoic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of 100-120°C for a period of 1-2 hours. The product is then cooled and filtered to obtain a 95% pure product.